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Difenpiramide is a non-steroidal anti-inflammatory drug (NSAID). The table below summarizes its core

characteristics based on the available historical data [1] [2] [3]:

Property Description

Drug Class Non-steroidal anti-inflammatory drug (NSAID) [1]

Chemical Classification Indoleacetic acid derivative [2]

Molecular Formula C₁₉H₁₆N₂O [1]

Molar Mass 288.350 g·mol⁻¹ [1]

LD₅₀ (Oral, Rat) 1966 mg/kg [3]

ED₅₀ (Rat Carrageenan Edema) 19.9 mg/kg [3]

Experimental Data from Preclinical Studies

Early research involved standard preclinical models to evaluate the drug's efficacy and safety. Key

experimental findings are summarized below [3]:
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Study Aspect Model/Organism Key Findings / Metabolites Identified

Anti-inflammatory
Efficacy

Rat Carrageenan-Induced
Edema

Effective, with an ED₅₀ of 19.9 mg/kg.

Acute Toxicity
(LD₅₀)

Rat (oral), Dog 1966 mg/kg (rat); 74000 mg/kg (dog).

Metabolism Study Rat, Dog, Human, Rat
Tissue Homogenate

Metabolites: Biphenylylacetic acid, p-
Hydroxybiphenylylacetic acid, α-Aminopyridine.

Analytical
Methods

TLC, UV Spectroscopy, GC-
MS, HPLC

Used for identification of the drug and its
metabolites.

Experimental Protocol for Metabolism Studies

The following workflow reconstructs the general methodology used in early metabolism studies for

Difenpiramide, based on the techniques reported [3].
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Study Administration

In Vivo Study
(Rat, Dog, Man)

In Vitro Study
(Rat Tissue Homogenate)

Sample Collection
(e.g., Blood, Urine) Tissue Processing

Metabolite Extraction

Analysis & Identification

Thin Layer Chromatography (TLC) UV Spectroscopy Gas Chromatography-Mass Spectrometry (GC-MS) High Pressure Liquid Chromatography (HPLC)

Metabolite Identification & Reporting

Click to download full resolution via product page

Experimental workflow for Difenpiramide metabolism studies

Limitations and Future Research Directions

The available data on Difenpiramide is from the 1970s and 1980s, indicating a lack of recent clinical

development. Key limitations and potential research questions include:
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Stalled Development: The most recent scientific review article from 2020 classifies Difenpiramide
but does not discuss any new research, suggesting its development may have been discontinued [2].
Unknown Development Status: The reasons for its apparent lack of advancement to widespread

clinical use are not documented in the available information.
Open Questions: Future research would need to address its specific mechanism of action (e.g.,

COX-1/COX-2 selectivity), full pharmacokinetic profile, and long-term safety and efficacy in
humans, for which no data was found.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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